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Get Quote
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The safe and compliant disposal of laboratory chemicals is a critical component of research
and development, ensuring the safety of personnel and the protection of the environment. This
guide provides essential information on the proper disposal procedures for substances referred
to as "Sanasol." It is important to note that "Sanasol" may be a trade name for different
chemical products with varying compositions and associated hazards. Therefore, the first and
most crucial step is to identify the specific product you are using by consulting its Safety Data
Sheet (SDS).

Identifying Your Sanasol Product

Before proceeding with any disposal method, locate and carefully review the Safety Data Sheet
(SDS) provided by the manufacturer. The SDS contains detailed information about the
chemical's properties, hazards, and, most importantly, specific disposal considerations. The
product's composition will determine the appropriate disposal route.

For instance, searches for "Sanasol" have revealed several distinct products with this or similar
names, each requiring different disposal procedures:
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e Sasol Sanasol: Identified as "Benzene, mono-C10-13-alkyl derivs., distn. residues," this
product is a combustible liquid (NFPA Class 11IB).[1]

e Cayman Chemical (£)-Salsolinol (hydrochloride): This substance is not classified as
hazardous according to the Globally Harmonized System (GHS).[2]

e Sigma-Aldrich Products: At least two different products with similar names exist, one of which
is classified as corrosive and toxic to aquatic life, while the other is not considered
hazardous.

o Santa Cruz Biotechnology Product: This product is not considered a dangerous substance or
mixture.[3]

The significant variation in the hazard profiles of these products underscores the necessity of
consulting the specific SDS for the "Sanasol" product in your laboratory.

General Disposal Procedures

Once you have identified the specific hazards of your Sanasol product from its SDS, follow the
appropriate disposal pathway. Laboratory chemical waste is generally segregated into different
streams to ensure safe and compliant disposal.
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Waste Stream

Description

Disposal Procedure

Non-Hazardous Waste

Chemicals that are not

classified as hazardous.

For some non-hazardous
substances, disposal down the
drain with copious amounts of
water may be permissible,
provided the pH is within an
acceptable range (typically
between 4 and 10).[4] Always
verify with your institution's
Environmental Health and
Safety (EHS) office and local
regulations before drain

disposal.

Hazardous Waste

Chemicals exhibiting one or
more hazardous
characteristics (e.g., ignitability,

corrosivity, reactivity, toxicity).

Hazardous waste must be
collected in designated,
properly labeled containers.
These containers are typically
located in a central waste
accumulation area, such as a
flammable storage hood.[4]
Your institution's EHS
department will have specific
guidelines for the collection
and pickup of hazardous

waste.

Combustible Liquids

Liquids that can burn or ignite,

posing a fire hazard.

These should be collected in a
designated flammable waste
container. Ensure the
container is properly sealed
and stored in a flammable
storage cabinet away from

ignition sources.

Corrosive Waste

Acids and bases that can
cause severe skin burns and

eye damage.

Collect in a designated
corrosive waste container. Do

not mix incompatible materials,
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such as acids and bases, in

the same container.

This waste must be collected

) and disposed of as hazardous
) ) Chemicals that are harmful to
Aquatic Toxins o waste to prevent
aquatic life. ] o
environmental contamination.

Do not pour down the drain.

Experimental Workflow for Chemical Disposal

The following diagram outlines the decision-making process for the proper disposal of a
chemical like Sanasol.
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Chemical Disposal Protocol

Start: Have a chemical (e.g., Sanasol) for disposal

Locate and review the product-specific Safety Data Sheet (SDS)

.

Identify hazards from Section 2 (Hazards Identification) and composition from Section 3 of the SDS

'

Consult Section 13 (Disposal Considerations) of the SDS |

Is the chemical classified as hazardous?

Non-Hazardous Waste Stream

.

| Check institutional and local regulations for non-hazardous disposal

Hazardous Waste Stream

Segregate hazardous waste based on compatibility (e.g., flammable, corrosive, toxic)

Collect in a properly labeled hazardous waste container

Collect in a designated non-hazardous waste container

Dispose down the drain with plenty of water

Arrange for pickup by Environmental Health & Safety (EHS)

End: Chemical properly disposed

Click to download full resolution via product page

Decision workflow for chemical disposal.
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Key Safety Precautions

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses or goggles, gloves, and a lab coat, when handling chemical waste.[1]

o Ventilation: Handle chemicals in a well-ventilated area, such as a fume hood, to minimize
inhalation exposure.

e Labeling: Ensure all waste containers are clearly and accurately labeled with the chemical
name and associated hazards.

o Storage: Store waste containers in a designated, secure area away from incompatible
materials.

By diligently following the guidance provided in the product-specific Safety Data Sheet and
adhering to your institution's waste disposal policies, you can ensure the safe and
environmentally responsible disposal of Sanasol and all laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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